Cas no 2060059-86-9 (2-fluoro-7-methoxy-1,2,3,4-tetrahydronaphthalen-1-amine)

2-Fluoro-7-methoxy-1,2,3,4-tetrahydronaphthalen-1-amine is a fluorinated tetrahydronaphthalene derivative with a methoxy substituent, offering unique structural features for pharmaceutical and chemical research. Its amine functionality and fluorine substitution enhance reactivity and potential bioactivity, making it a valuable intermediate in medicinal chemistry. The compound's rigid tetrahydronaphthalene core provides a stable scaffold for further modifications, while the methoxy group contributes to electronic and steric tuning. Its well-defined structure ensures reproducibility in synthetic applications, and its purity is critical for precise drug discovery efforts. This compound is particularly relevant in the development of CNS-targeting agents due to its structural resemblance to bioactive motifs.

2-fluoro-7-methoxy-1,2,3,4-tetrahydronaphthalen-1-amine structure

2060059-86-9 structure

Product Name:2-fluoro-7-methoxy-1,2,3,4-tetrahydronaphthalen-1-amine

CAS No:2060059-86-9

MF:C₁₁H₁₄FNO

MW:195.23336648941

MDL:MFCD30499792

CID:5154149

PubChem ID:137703431

Update Time:2025-06-07

2-fluoro-7-methoxy-1,2,3,4-tetrahydronaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

- CID 137703431
- 1-Naphthalenamine, 2-fluoro-1,2,3,4-tetrahydro-7-methoxy-
- 2-fluoro-7-methoxy-1,2,3,4-tetrahydronaphthalen-1-amine
- MDL： MFCD30499792
- Inchi： 1S/C11H14FNO/c1-14-8-4-2-7-3-5-10(12)11(13)9(7)6-8/h2,4,6,10-11H,3,5,13H2,1H3
- InChI Key： MMOUFIKZBCLGQE-UHFFFAOYSA-N
- SMILES： C1(N)C2=C(C=CC(OC)=C2)CCC1F

Experimental Properties

Density: 1.15±0.1 g/cm3(Predicted)
Boiling Point: 298.0±40.0 °C(Predicted)
pka: 8.08±0.40(Predicted)

2-fluoro-7-methoxy-1,2,3,4-tetrahydronaphthalen-1-amine Pricemore >>

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